Tetrahydrothiophene

• CAS No.: 110-01-0
• Product Name: Tetrahydrothiophene
• Molecular Formula: C4H8S
• Molecular Weight: 88.17 g/mol
• IUPAC Name: thiolane
• Standard InChI: InChI=1S/C4H8S/c1-2-4-5-3-1/h1-4H2
• Standard InChIKey: RAOIDOHSFRTOEL-UHFFFAOYSA-N
• SMILES: C1CCSC1
• Canonical SMILES: C1CCSC1
• Boiling Point: 121.0 °C; 121.12 °C @ 760 MM HG; 119-121 °C
• Colorform: WATER-WHITE LIQUID
• Density: 0.9987 @ 20 °C/4 °C; Relative density (water = 1): 1.0
• Flash Point: 55 °F (12 °C); 12 °C
• Melting Point: -96.1 °C; -96.16 °C; -96.2 °C
• Physical Description: Tetrahydrothiophene appears as a water-white liquid. About the same density as water and insoluble in water. Vapors heavier than air. Used as a solvent and to make other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Tetrahydrothiophene appears as a water-white liquid. About the same density as water and insoluble in water. Vapors heavier than air. Used as a solvent and to make other chemicals.; Tetrahydrothiophene is a saturated organic heteromonocyclic parent and a member of tetrahydrothiophenes.
• Shelf Life: The stability of six natural gas odorants including tetrahydrothiophene was examined using the simulated pipeline fading test.
• Solubility: INSOLUBLE IN WATER; SOL IN ALL PROPORTIONS IN ALCOHOL, ETHER, ACETONE, BENZENE, IN ORGANIC SOLVENTS; Solubility in water: none
• Synonyms: tetrahydrothiophene; THT, thiophene
• Vapor Density: Relative vapor density (air = 1): 3.05
• Vapor Pressure: 18.40 mmHg; Vapor pressure, kPa at 25 °C: 2.4
• PubChem Compound: 1127
• Last Modified: Nov 11 2021